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Compound of Interest

Compound Name: Benzanilide, 2'-benzoylthio-

CAS No.: 1047-61-6

Cat. No.: B086859

Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for benzanilide

and its derivatives. While specific experimental data for "Benzanilide, 2'-benzoylthio-" is not

readily available in the public domain, this document summarizes the typical spectroscopic

characteristics of the core benzanilide structure, offering a foundational understanding for

researchers in the field. The information presented here is crucial for the structural elucidation

and purity assessment of newly synthesized compounds within this class.

Spectroscopic Data Summary
The following tables present a summary of nuclear magnetic resonance (NMR), infrared (IR),

and mass spectrometry (MS) data for the parent compound, Benzanilide. This information

serves as a reference point for the characterization of substituted benzanilides, such as

"Benzanilide, 2'-benzoylthio-".

Table 1: ¹H NMR Spectral Data of Benzanilide
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Chemical Shift (ppm) Multiplicity Assignment

7.20 - 7.80 m Aromatic protons

10.3 s NH proton

Note: The specific chemical shifts and coupling constants for "Benzanilide, 2'-benzoylthio-"
would be influenced by the presence and position of the benzoylthio substituent.

Table 2: Infrared (IR) Spectral Data of Benzanilide
Wavenumber (cm⁻¹) Intensity Assignment

3450-3150 - N-H Stretching

1650 - Amide I band (C=O stretch)

~1000 -
C=S vibrations (in

thiobenzanilides)[1]

Note: The IR spectrum of a thiobenzanilide derivative would be expected to show a

characteristic band for the C=S vibration.[1]

Table 3: Mass Spectrometry (MS) Data of Benzanilide
m/z Relative Intensity (%) Assignment

197 33.56 [M]⁺ (Molecular Ion)[2]

105 99.99 [C₆H₅CO]⁺ (Benzoyl cation)[2]

77 47.47 [C₆H₅]⁺ (Phenyl cation)[2]

Note: The fragmentation pattern of substituted benzanilides can be influenced by the nature

and position of the substituents.[3][4][5]

Experimental Protocols
The characterization of benzanilide derivatives typically involves a combination of

spectroscopic techniques to confirm the structure and purity of the synthesized compounds.[6]
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Synthesis and Purification
Benzanilide derivatives can be synthesized through various methods, including the reaction of

benzoyl chlorides with aniline derivatives.[6] Purification of the synthesized compounds is often

achieved through recrystallization, and the purity is assessed using techniques like Thin Layer

Chromatography (TLC).[6]

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded

on spectrometers, typically at frequencies like 400 MHz for ¹H NMR.[7][8] Deuterated

solvents such as DMSO-d₆ are commonly used.[8] NMR spectroscopy provides detailed

information about the chemical environment of the hydrogen and carbon atoms in the

molecule.

Infrared (IR) Spectroscopy: FTIR (Fourier-transform infrared) spectroscopy is used to identify

the functional groups present in the molecule.[6] Spectra are often recorded using KBr discs

or as nujol mulls.[8]

Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight

and fragmentation pattern of the compound.[6] Techniques such as Gas Chromatography-

Mass Spectrometry (GC-MS) are frequently used.[6] Electron ionization (EI) at a nominal

energy of 70 eV is a common method for generating mass spectra.[3]

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis and spectroscopic

characterization of a benzanilide derivative.
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Caption: General workflow for the synthesis and spectroscopic analysis of a chemical

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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